Cas no 35020-94-1 ( )

• Product Name: &nbsp
• CAS No: 35020-94-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 919767
• PubChem ID: 329136
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,1-bis(prop-2-enoxy)butane
• UYSVKUWLZQFGJB-UHFFFAOYSA-N
• 35020-94-1
• DTXSID30317052
• NSC310264
• SCHEMBL631275
• 1,1-Bis(allyloxy)butane
• NSC-310264
• 1,1-Bis[(prop-2-en-1-yl)oxy]butane
•  

• Inchi： 1S/C10H18O2/c1-4-7-10(11-8-5-2)12-9-6-3/h5-6,10H,2-4,7-9H2,1H3
• InChI Key： UYSVKUWLZQFGJB-UHFFFAOYSA-N
• SMILES： O(CC=C)C(CCC)OCC=C

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.864
• Boiling Point: 200.2°C at 760 mmHg
• Flash Point: 54.3°C
• Refractive Index: 1.434
• PSA: 18.46
• LogP: 2.51780